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Compound of Interest

Compound Name: Tcs 5861528

CAS No.: 332117-28-9

Cat. No.: B1682950 Get Quote

Document ID: TCS-586-SOL-v2.1 Department: Application Science & Technical Support Topic:

Troubleshooting Solubility, Reconstitution, and In Vivo Formulation for TCS 5861528 Audience:

Drug Discovery Researchers, In Vivo Pharmacologists

Product Snapshot & Chemical Profile
Before initiating any protocol, verify the physicochemical properties of your batch. TCS
5861528 is a highly hydrophobic TRPA1 antagonist; improper handling will result in

experimental failure due to precipitation or inconsistent dosing.
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Property Specification Technical Note

Chemical Name TCS 5861528
Selective TRPA1 Channel

Blocker

CAS Number 332117-28-9
Verify against CoA; often

confused with salt forms.

Molecular Weight 369.42 g/mol

Moderate MW, but high

lipophilicity drives solubility

issues.

Solubility (Water) Insoluble
Do not attempt direct

dissolution in aqueous buffers.

Solubility (DMSO) ~76 mg/mL
Requires warming (37°C) and

sonication.

Solubility (Ethanol) ~6 mg/mL

Significantly lower than DMSO;

not recommended for high-

conc stocks.

Core Solubility Protocols
Phase 1: Stock Solution Preparation (In Vitro)
The Issue: Users often report "crashing out" (precipitation) when retrieving frozen stocks. This

is usually due to moisture uptake by DMSO or insufficient re-solubilization.

The Solution:

Solvent Choice: Use anhydrous DMSO (Grade ≥99.9%). Avoid ethanol for primary stocks

due to lower solubility limits (~6 mg/mL).

Dissolution Step:

Weigh the lyophilized powder.

Add DMSO to achieve a target concentration of 10–50 mM.

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682950?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Critical: Vortex for 1 minute, then sonicate in a water bath at 37°C for 5–10 minutes until

the solution is perfectly clear.

Storage: Aliquot immediately into amber glass vials (to prevent plastic leaching and light

degradation). Store at -20°C.

Rule of Thumb: Limit freeze-thaw cycles to a maximum of 3.

Phase 2: Aqueous Dilution (Cell Culture)
The Issue: Adding the DMSO stock directly to the cell culture media often causes a "cloud" of

precipitate to form instantly.

The Solution: The "Intermediate Dilution" Method. Never jump from 100% DMSO to 0.1%

DMSO in one step if the final concentration is high.

Prepare an Intermediate: Dilute your main stock 1:10 in pure DMSO or a 50/50

DMSO/Ethanol mix first.

Rapid Dispersion: Pipette the stock into the media while vortexing the media (or swirling

rapidly). Do not drop the stock on top of static media.

Limit: Keep final DMSO concentration < 0.1% to avoid solvent toxicity, unless your cells are

validated for higher tolerance.

In Vivo Formulation Strategies
For animal studies (IP, PO, SC), simple DMSO/Saline mixtures often fail. You must use a co-

solvent system to maintain solubility while ensuring biocompatibility.

Recommended Vehicle: The "10/40/5" System
This formulation balances solubility power (DMSO/PEG) with surfactant stabilization (Tween).

Reagents:

Solvent A: 100% DMSO (Anhydrous)

Solvent B: PEG300 (Polyethylene Glycol 300)
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Solvent C: Tween 80[1]

Solvent D: Saline (0.9% NaCl) or PBS

Step-by-Step Formulation Protocol:

Step 1 (Solubilization): Dissolve TCS 5861528 completely in 10% of the total volume using

DMSO. (e.g., for 10 mL total, use 1 mL DMSO). Sonicate until clear.

Step 2 (Stabilization): Add 40% of the total volume using PEG300. Vortex vigorously. The

solution may warm up slightly; this aids solubility.

Step 3 (Surfactant): Add 5% of the total volume using Tween 80. Vortex until homogenous.

Step 4 (Aqueous Phase): Slowly add 45% Saline while vortexing.

Warning: Adding saline too fast can shock the compound out of solution. Add dropwise if

unsure.

Final Composition: 10% DMSO / 40% PEG300 / 5% Tween 80 / 45% Saline.

Visual Workflows
Figure 1: Decision Logic for Vehicle Selection
Caption: A logical flowchart to determine the optimal solvent system based on your

experimental end-point (In Vitro vs. In Vivo).
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Start: TCS 5861528 Solid

Select Application

In Vitro (Cells/Slices) In Vivo (Animal Models)

Prepare 50mM Stock
in Anhydrous DMSO Co-Solvent System Required

Direct Dilution into Media?
(Risk of Precipitation)

Stepwise Dilution:
1. Intermediate (10x in DMSO)
2. Final into Media (vortexing)

Recommended

Recipe:
10% DMSO

40% PEG300
5% Tween 80
45% Saline

Check Clarity & pH

Click to download full resolution via product page

Troubleshooting & FAQ
Q1: The solution turned cloudy immediately after adding Saline in the in vivo formulation. Can I

still use it?

Answer:No. A cloudy solution indicates precipitation (suspension). Injecting this intravenously

(IV) can cause embolisms. For IP/SC, it leads to unknown pharmacokinetics.
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Fix:

Ensure you followed the order: DMSO

PEG

Tween

Saline.[1]

Increase the PEG300 ratio (e.g., to 50%) and decrease Saline.

Sonicate the final mixture at 37°C for 10 minutes.

Q2: My control animals (Vehicle only) are showing signs of lethargy.

Answer: 10% DMSO can be tolerated, but sensitive models (e.g., certain mouse strains or

CNS injections) may react.

Fix: Reduce DMSO to 5% and compensate by increasing PEG300. Alternatively, switch to a

Corn Oil vehicle (dissolve in minimal DMSO, then dilute into warm corn oil), though

absorption will be slower.

Q3: Can I freeze the formulated aqueous solution?

Answer:No. The "10/40/5" formulation is a meta-stable mixture. Freezing often causes

irreversible crystal growth. Prepare fresh daily.

Q4: I need a higher concentration than 76 mg/mL in DMSO.

Answer: This is near the saturation limit. You can try heating to 45°C briefly, but stability is

not guaranteed. If you need higher doses in vivo, consider increasing the injection volume

rather than the concentration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Formulation Guide]. BenchChem, [2026]. [Online PDF]. Available at:
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solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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